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Compound of Interest

Compound Name: Germacrene D-4-ol

Cat. No.: B1234973 Get Quote

Prudent Handling of an Uncharacterized Sesquiterpenoid Alcohol

Researchers, scientists, and drug development professionals must exercise caution when

handling Germacrene D-4-ol due to the limited availability of specific safety data for this

compound. While detailed toxicological information is not readily available, guidance can be

drawn from the safety profile of the closely related compound, Germacrene D. The addition of a

hydroxyl group to form Germacrene D-4-ol may alter its physical, chemical, and toxicological

properties. Therefore, a conservative approach to safety is warranted, treating the compound

as potentially hazardous.

Hazard Identification and Classification
Based on the data for Germacrene D, Germacrene D-4-ol should be handled as a substance

that is potentially flammable and an irritant to the skin and eyes.[1][2] It may also be harmful if

swallowed or inhaled.[1][3]

GHS Classification (Inferred from Germacrene D)
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Hazard Class Hazard Category

Flammable Liquids Category 4

Skin Irritation Category 2

Eye Irritation Category 2A

Acute Toxicity, Oral Category 4 (Harmful if swallowed)

Note: This classification is extrapolated from Germacrene D and should be considered

provisional for Germacrene D-4-ol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling Germacrene D-4-ol, based on best practices for handling

potentially hazardous chemicals and data from Germacrene D.[1][2][4][5][6]
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Body Part Recommended Protection Specifications

Eyes/Face Safety Goggles or Face Shield

Chemical splash goggles are

recommended. A face shield

should be used when there is

a significant risk of splashing.

Hands Chemical-resistant gloves

Nitrile or other resistant gloves

should be worn. Inspect gloves

for tears or punctures before

each use.

Body
Laboratory Coat or Chemical-

resistant Apron

A flame-resistant lab coat is

advisable given the potential

flammability. A chemical-

resistant apron provides an

additional layer of protection.

Respiratory Respirator (if required)

Use in a well-ventilated area,

preferably within a chemical

fume hood.[5] If ventilation is

inadequate or aerosols may be

generated, a NIOSH-approved

respirator with an organic

vapor cartridge is

recommended.[1]

Operational Plan for Safe Handling
A systematic workflow ensures that all safety aspects are considered from preparation to

disposal.
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Workflow for the Safe Handling of Germacrene D-4-ol.
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Experimental Protocols

Weighing and Transfer:

Ensure the chemical fume hood is operational.

Wear all required PPE.

Use a dedicated, clean spatula and weighing vessel.

Handle the compound carefully to avoid generating dust or aerosols.

Close the container tightly after use.

Solution Preparation:

Slowly add the weighed Germacrene D-4-ol to the solvent to avoid splashing.

Ensure the container is appropriately labeled with the chemical name, concentration, hazard

pictograms, and date.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult, seek immediate medical

attention.[1][7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[3][8]

Remove contaminated clothing. Seek medical

advice if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[8] Seek immediate medical

attention.[1]

Ingestion
Do NOT induce vomiting.[1][7] Rinse mouth with

water. Seek immediate medical attention.[1]

Spill Management:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material such as sand, earth, or vermiculite.[1][5]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[1]

Clean the spill area with a suitable decontaminating agent.

Disposal Plan
All waste contaminated with Germacrene D-4-ol must be treated as hazardous waste.

Waste Streams and Disposal Routes
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Disposal Plan for Germacrene D-4-ol Contaminated Waste.

Solid Waste: Collect all contaminated disposable items, such as gloves, pipette tips, and

absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste container.

[5]

Liquid Waste: Collect all unused solutions and contaminated solvents in a separate, labeled

hazardous waste container.

Disposal Route: All hazardous waste must be disposed of through your institution's

environmental health and safety office, in accordance with local, state, and federal

regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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